Cas no 104776-74-1 (Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate
• CAS No: 104776-74-1
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• MDL: MFCD00173773
• CID: 135455
• PubChem ID: 2736373
• Update Time: 2025-11-02

Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate
• 3-Isoxazolecarboxylicacid, 5-(2-bromoacetyl)-, ethyl ester
• ETHYL 5-(BROMOACETYL)ISOXAZOLE-3-CARBOXYLATE
• ethyl 5-(2-bromoacetyl)-1,2-oxazole-3-carboxylate
• BUTTPARK 33\06-02
• Ethyl 5-(bromoacetyl)-1,2-oxazole-3-carboxylate, 5-(Bromoacetyl)-3-(ethoxycarbonyl)isoxazole
• SCHEMBL1535177
• FT-0626104
• GUYZRQOTADGHII-UHFFFAOYSA-N
• A801072
• Ethyl 5-(bromoacetyl)-1,2-oxazole-3-carboxylate
• 5-(2-bromo-1-oxoethyl)-3-isoxazolecarboxylic acid ethyl ester
• 5-(Bromoacetyl)-3-(ethoxycarbonyl)isoxazole
• AKOS015836062
• MFCD00173773
• ethyl 5-(2-bromanylethanoyl)-1,2-oxazole-3-carboxylate
• DTXSID10371314
• PS-9907
• CS-0059247
• 1,2-dimyristoylamino-1,2-deoxy-phosphatidylcholine
• 104776-74-1
• J-001253
• ALBB-030441
• 5-(2-bromo-1-oxoethyl)-4-ethyl-3-isoxazolecarboxylate

• MDL： MFCD00173773
• Inchi： 1S/C8H8BrNO4/c1-2-13-8(12)5-3-7(14-10-5)6(11)4-9/h3H,2,4H2,1H3
• InChI Key： GUYZRQOTADGHII-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC(C(=O)OCC)=NO1)=O

Computed Properties

• Exact Mass: 260.96400
• Monoisotopic Mass: 260.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.592
• Melting Point: 71 °C
• Boiling Point: 374.2°Cat760mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.529
• PSA: 69.40000
• LogP: 1.42890

Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39;S45
• HazardClass：IRRITANT

Additional information on Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate (CAS No. 104776-74-1)

Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate (CAS No. 104776-74-1) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. Its unique isoxazole core and reactive bromoacetyl group make it a valuable intermediate for synthesizing heterocyclic compounds. Researchers often explore its applications in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. The compound's carboxylate ester functionality further enhances its utility in structure-activity relationship (SAR) studies.

In recent years, the demand for Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate has surged due to its role in developing small-molecule therapeutics. A trending topic in scientific forums revolves around its potential in covalent inhibitor design, where the bromoacetyl moiety acts as an electrophilic "warhead." This aligns with the growing interest in targeted protein degradation (PROTACs) and click chemistry applications. Laboratories frequently search for high-purity CAS 104776-74-1 suppliers to ensure reproducibility in medicinal chemistry experiments.

The compound's isoxazole-3-carboxylate scaffold is also pivotal in crop protection research. Agrochemical studies highlight its derivatives as precursors for herbicide-resistant formulations. Notably, its X-ray crystallography data (often queried in databases) aids in understanding molecular interactions. Environmental scientists emphasize its degradability profile, addressing concerns about green chemistry compliance—a hot topic in ESG-focused industries.

From a synthetic perspective, CAS 104776-74-1 serves as a building block for multicomponent reactions (MCRs). Its compatibility with palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) is frequently discussed in organic synthesis forums. Recent patents leverage its reactivity to create fluorescent probes for bioimaging, tapping into the booming diagnostics market. Analytical chemists prioritize HPLC/GC-MS methods for quality control, reflecting its GMP-grade applications.

Emerging trends link Ethyl 5-(2-bromoacetyl)isoxazole-3-carboxylate to AI-driven drug design. Machine learning models trained on SAR datasets incorporate its derivatives to predict ADMET properties. This intersects with frequent search queries about computational chemistry tools and fragment-based drug discovery. Additionally, its stability under microwave-assisted synthesis conditions makes it a favorite for high-throughput screening (HTS) workflows.

Regulatory-wise, the compound's REACH compliance status is a common concern among EU-based researchers. Safety data sheets (SDS) emphasize proper handling of its bromoacetyl group, though it falls outside restricted categories. Storage recommendations often include anhydrous conditions to prevent hydrolysis—a detail highlighted in laboratory best practices guides. Suppliers increasingly offer custom synthesis services for isotopically labeled versions (¹³C/¹⁵N), catering to metabolomics research.